Cas no 2624138-13-0 (6-methyl-5-nitroso-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid)

• Product Name: 6-methyl-5-nitroso-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid
• CAS No: 2624138-13-0
• MF: C₈H₁₀N₄O₃
• MW: 210.190001010895
• CID: 6305194
• PubChem ID: 165905800
• Update Time: 2025-05-22

6-methyl-5-nitroso-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-5-nitroso-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid
• 2624138-13-0
• EN300-27752207

• Inchi： 1S/C8H10N4O3/c1-5-3-12-6(4-11(5)10-15)2-7(9-12)8(13)14/h2,5H,3-4H2,1H3,(H,13,14)
• InChI Key： CYMITIUUODVWDU-UHFFFAOYSA-N
• SMILES： O=NN1CC2=CC(C(=O)O)=NN2CC1C

Computed Properties

• Exact Mass: 210.07529019g/mol
• Monoisotopic Mass: 210.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.8Ų

Additional information on 6-methyl-5-nitroso-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid

6-Methyl-5-Nitroso-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2624138-13-0, known as 6-methyl-5-nitroso-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrazines, which are heterocyclic aromatic compounds with unique electronic properties and potential bioactivity. Recent studies have highlighted its role in various chemical and biological systems, making it a subject of interest for researchers worldwide.

The chemical structure of this compound is characterized by a pyrazolo[1,5-a]pyrazine core with a methyl group at position 6 and a nitroso group at position 5. The carboxylic acid group at position 2 adds to its functional diversity. This arrangement of substituents contributes to its distinctive electronic properties and reactivity. Researchers have explored its synthesis through various routes, including multi-component reactions and stepwise assembly strategies. The most efficient methods involve the use of microwave-assisted synthesis or catalytic systems to enhance reaction yields and selectivity.

One of the most promising applications of 6-methyl-5-nitroso-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid lies in its potential as a bioactive agent. Recent studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, experiments conducted in vitro have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, its ability to scavenge free radicals suggests potential applications in antioxidant therapies.

The pharmacokinetic profile of this compound has also been investigated in preclinical models. Studies indicate that it has moderate bioavailability when administered orally and exhibits favorable distribution characteristics across various tissues. Its half-life is relatively short due to rapid metabolic conversion in the liver via cytochrome P450 enzymes. Researchers are currently exploring strategies to improve its pharmacokinetic properties through structural modifications or formulation techniques.

Another area of interest is the synthetic versatility of this compound. Its pyrazolopyrazine core serves as a valuable scaffold for further functionalization. Scientists have successfully appended various substituents to enhance its bioactivity or alter its physicochemical properties. For example, the introduction of electron-withdrawing groups has been shown to increase its solubility in aqueous media while maintaining its bioactivity.

Recent advancements in computational chemistry have also shed light on the molecular interactions of this compound with biological targets. Molecular docking studies suggest that it interacts with key residues in protein binding pockets through hydrogen bonding and pi-pi stacking interactions. These insights are crucial for designing more potent derivatives with improved therapeutic efficacy.

In conclusion, 6-methyl-5-nitroso-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid represents a compelling example of how structural complexity can lead to diverse functional properties. Its potential applications span across drug discovery, material science, and beyond. As research continues to uncover new facets of this compound's behavior and utility, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.